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Compound of Interest

Compound Name: AG-370
Cat. No.: B176268
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

AG-370, also known as NSC 651712, is a potent and selective inhibitor of the Platelet-Derived
Growth Factor (PDGF) receptor kinase, with an IC50 value of 20 uM in human bone marrow
fibroblasts.[1][2] It demonstrates significantly weaker inhibition of the Epidermal Growth Factor
(EGF) receptor.[1][2] As a critical tool in signal transduction research and a potential
therapeutic agent, understanding the safe handling and storage of AG-370 is paramount to
ensure the safety of laboratory personnel and the integrity of experimental results. This
document provides a comprehensive guide to the safe handling, storage, and disposal of AG-
370, based on available safety data and established laboratory best practices.

Material Identification
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Identifier Value Source
Product Name AG-370 [1][2]
Synonym NSC 651712 [1]
CAS Number 134036-53-6 [11[3]
Chemical Formula C15H9N5 [1]
Molecular Weight 259.3 g/mol [1]

Hazard Identification and GHS Classification

AG-370 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazards:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

e Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[3]

o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.[3]
Signal Word: Warning[4]
Hazard Statements:
e H302: Harmful if swallowed.[3]
e H410: Very toxic to aquatic life with long lasting effects.[3]
Precautionary Statements:[3]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Safe Handling Protocols

Adherence to strict handling protocols is essential to minimize exposure risk and maintain a
safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.
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Required Personal Protective Equipment

I
_\ Wear
C P(Safety Goggles/GIasses}

Wear
Nitrile Gloves F——————————-

\
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Caption: General workflow for responding to a chemical spill.

Disposal Considerations
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AG-370 is very toxic to aquatic life with long-lasting effects. [3]Therefore, it is imperative that it
is not released into the environment. [3]

» Dispose of AG-370 and its containers in accordance with all local, state, and federal
regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

o Contaminated packaging should be treated as the product itself.

Physical and Chemical Properties

Property Value Source
Appearance Solid [1]
Purity >95% (cis/trans mixture) [1]

DMF: 30 mg/ml, DMSO: 30
Solubility mg/ml, DMSO:PBS (pH 7.2) [1]
(2:6): 0.1 mg/ml

Amax 260, 367 nm [1]

References

» Material Safety Data Sheet # 370. SupplyHouse.com. [Link]
o AG 370|134036-53-6|MSDS. DC Chemicals. [Link]

e GHS Classification (Rev.11, 2025) Summary. PubChem. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling and
Storage of AG-370]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176268/docs#application-notes-protocols-safe-
handling-and-storage-of-ag-370]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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